Cas no 666822-23-7 ((1S,2S)-2-heptylcyclopropane-1-carbaldehyde)
666822-23-7 structure
Product Name:(1S,2S)-2-heptylcyclopropane-1-carbaldehyde
CAS No:666822-23-7
MF:C11H20O
MW:168.275903701782
CID:2851074
PubChem ID:49788163
Update Time:2025-04-21
(1S,2S)-2-heptylcyclopropane-1-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 666822-23-7
- DTXSID80678549
- (1S,2S)-2-heptylcyclopropane-1-carbaldehyde
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- Inchi: 1S/C11H20O/c1-2-3-4-5-6-7-10-8-11(10)9-12/h9-11H,2-8H2,1H3/t10-,11+/m0/s1
- InChI Key: FXFABNAQQWCBRR-WDEREUQCSA-N
- SMILES: O=C[C@H]1C[C@@H]1CCCCCCC
Computed Properties
- Exact Mass: 168.151415257Da
- Monoisotopic Mass: 168.151415257Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
(1S,2S)-2-heptylcyclopropane-1-carbaldehyde Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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